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Cat. No.: B15618925

For Researchers, Scientists, and Drug Development Professionals

Introduction

ErSO-TFPy, a tetrafluorinated pyrrolidine derivative of ErSO, is a potent and selective activator
of the anticipatory Unfolded Protein Response (a-UPR) in estrogen receptor-positive (ERa+)
breast cancer cells.[1] This compound has demonstrated remarkable efficacy in preclinical
models, inducing rapid and complete regression of large tumors.[1] Unlike its parent
compound, ErSO, ErSO-TFPy exhibits enhanced selectivity and is well-tolerated in vivo,
making it a promising candidate for the treatment of ERa+ breast cancers. These application
notes provide detailed protocols for the synthesis and purification of ErSO-TFPy, along with a
summary of its biological activity and a depiction of its mechanism of action.

Data Summary

The biological activity of ErSO-TFPy has been evaluated in various ERo+ and ERa- cancer cell
lines. The half-maximal inhibitory concentration (IC50) values demonstrate its high potency and
selectivity for ERa+ cells.
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Cell Line ERa Status IC50 (nM)
MCF-7 Positive 4-5
MDA-MB-231 Negative >10,000
HCT-116 Negative >10,000
HT-29 Negative >10,000

Data compiled from "Activators of the Anticipatory Unfolded Protein Response with Enhanced
Selectivity for Estrogen Receptor Positive Breast Cancer"[1]

Experimental Protocols
Synthesis of ErSO-TFPy

The synthesis of ErSO-TFPy is achieved through a multi-step process, culminating in the
deprotection of a tert-butyldimethylsilyl (TBS) protected precursor. The following protocol is a
representative procedure based on the synthesis of analogous compounds described in the
literature.

Materials:

Appropriate TBS-protected precursor

Tetra-n-butylammonium fluoride (TBAF)

Tetrahydrofuran (THF), anhydrous

Acetonitrile, anhydrous

Standard laboratory glassware and equipment for organic synthesis

Inert atmosphere (e.g., nitrogen or argon)
Procedure:

o Preparation of the Reaction Mixture: In a flame-dried round-bottom flask under an inert
atmosphere, dissolve the TBS-protected ErSO-TFPy precursor in anhydrous tetrahydrofuran
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(THF).

o Deprotection Reaction: To the stirred solution, add a 1M solution of tetra-n-butylammonium
fluoride (TBAF) in THF dropwise at room temperature.

o Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material is consumed.

o Work-up: Upon completion, quench the reaction with a saturated aqueous solution of
ammonium chloride. Extract the aqueous layer with ethyl acetate. Combine the organic
layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure.

Purification of ErSO-TFPy

The crude product is purified by column chromatography followed by lyophilization to yield the
final, pure compound.

Materials:

Crude ErSO-TFPy

Silica gel for column chromatography

Appropriate solvent system for elution (e.g., a gradient of methanol in dichloromethane)

Acetonitrile, anhydrous

Lyophilizer

Procedure:

e Column Chromatography:

o Prepare a silica gel column using the chosen solvent system.

o Dissolve the crude ErSO-TFPy in a minimal amount of the solvent system and load it onto
the column.
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o Elute the column with the solvent system, collecting fractions.

o Monitor the fractions by TLC to identify those containing the pure product.

o Combine the pure fractions and concentrate under reduced pressure.
 Lyophilization:

o Dissolve the purified product in anhydrous acetonitrile.

o Freeze the solution using a dry ice/acetone bath or a freezer.

o Place the frozen sample on a lyophilizer and dry overnight to obtain the final product as a
fluffy solid.

Visualizations
ErSO-TFPy Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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